Cas no 2228355-71-1 (3-fluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-amine)

3-Fluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-amine is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. The presence of a fluorine atom enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The 1-methyl-3-phenylpyrazole moiety contributes to its structural diversity, enabling interactions with various biological targets. This compound's amine functionality allows for further derivatization, facilitating the synthesis of more complex molecules. Its well-defined structure and purity make it suitable for use in medicinal chemistry and biochemical studies, particularly in the development of novel therapeutic agents. The compound is typically supplied with high chemical and enantiomeric purity, ensuring reliable performance in synthetic applications.
3-fluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-amine structure
2228355-71-1 structure
Product Name:3-fluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-amine
CAS No:2228355-71-1
MF:C13H16FN3
MW:233.284646034241
CID:6493968
PubChem ID:165847799
Update Time:2025-05-26

3-fluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-amine
    • EN300-1864083
    • 2228355-71-1
    • Inchi: 1S/C13H16FN3/c1-17-13(11(14)7-8-15)9-12(16-17)10-5-3-2-4-6-10/h2-6,9,11H,7-8,15H2,1H3
    • InChI Key: OKJJMPPKSMYCIW-UHFFFAOYSA-N
    • SMILES: FC(CCN)C1=CC(C2C=CC=CC=2)=NN1C

Computed Properties

  • Exact Mass: 233.13282569g/mol
  • Monoisotopic Mass: 233.13282569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.8Ų

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Additional information on 3-fluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-amine

Introduction to 3-Fluoro-3-(1-Methyl-3-Phenyl-1H-Pyrazol-5-yl)Propan-1-amine (CAS No. 2228355-71-1)

3-Fluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-amine, with the CAS number 2228355-71-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, including a fluoro-substituted propanamine moiety and a 1-methyl-3-phenylpyrazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 3-fluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-amine involves a series of well-defined chemical reactions, including nucleophilic substitution, coupling reactions, and functional group transformations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological properties, 3-fluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-amine has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with neurotransmitter systems, particularly serotonin (5-HT) and dopamine (DA) receptors. Studies have shown that this compound exhibits selective binding to specific subtypes of these receptors, suggesting its potential as a therapeutic agent for neurological and psychiatric disorders.

Recent research has also explored the pharmacokinetic properties of 3-fluoro-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propan-1-amine. Preclinical studies in animal models have demonstrated favorable pharmacokinetic profiles, including good oral bioavailability, low plasma protein binding, and a favorable distribution volume. These properties are crucial for ensuring that the compound reaches its intended target sites in the body and exerts its therapeutic effects effectively.

The safety profile of 3-fluoro-3-(1-methyl-3-phenylpyrazolyl)propanamine has been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. This favorable safety profile supports its potential for further clinical development.

In addition to its potential as a therapeutic agent, 3-fluoro-3-(1-methylpyrazolyl)propanamine has also been investigated for its use as a research tool in understanding the mechanisms underlying various biological processes. Its ability to selectively modulate specific receptors makes it a valuable probe for studying receptor function and signaling pathways in both in vitro and in vivo models.

The ongoing research on CAS No. 2228355–71–1 is driven by its promising therapeutic potential and unique chemical properties. Current efforts are focused on optimizing its structure to enhance its potency, selectivity, and pharmacokinetic properties. These optimizations are crucial for advancing the compound through preclinical and clinical stages of drug development.

In conclusion, 3-fluoro–3-(methylpyrazol–5–yl)propan–1–amine (CAS No. 2228355–71–1) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activities, and safety profile make it an attractive target for further investigation and development as a potential therapeutic agent for various neurological and psychiatric disorders.

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